Cas no 7110-50-1 (benzoin (Z)-oxime)

benzoin (Z)-oxime structure
benzoin (Z)-oxime structure
Product Name:benzoin (Z)-oxime
CAS No:7110-50-1
MF:C14H13NO2
MW:227.258523702621
CID:1748794
PubChem ID:5359397
Update Time:2025-04-21

benzoin (Z)-oxime Chemical and Physical Properties

Names and Identifiers

    • benzoin (Z)-oxime
    • 2-Hydroxy-1,2-diphenylethanone (Z)-oxime
    • NSC 659
    • Ethanone, 2-hydroxy-1,2-diphenyl-, oxime, (Z)-
    • SYN-(HYDROXY)BENZOIN MONOXIME
    • ANTI-BENZOIN OXIME
    • (2Z)-2-(N-hydroxyimino)-1,2-diphenylethan-1-ol
    • Benzoin oxime
    • Benzoin anti-oxime
    • 2-Hydroxy-1,2-diphenylethanone oxime
    • A-Benzoin oxime
    • 441-38-3
    • STK367100
    • Q27260588
    • (2Z)-2-(hydroxyimino)-1,2-diphenylethanol
    • BENZOIN OXIME, (Z)-(RS)-
    • 7110-50-1
    • Ethanone, 2-hydroxy-1,2-diphenyl-, oxime
    • BENZOIN OXIME .BETA.-FORM [MI]
    • (E)-(.+/-.)-2-Hydroxy-1,2-diphenylethan-1-one oxime
    • AKOS022061295
    • UNII-PTC1433KJ8
    • (1Z)-2-hydroxy-1,2-diphenylethanone oxime
    • alpha-Benzoinoxime
    • (Z)-2-Hydroxy-1,2-diphenylethanone oxime
    • BBL001153
    • AKOS002662817
    • DTXSID301341250
    • (2Z)-2-hydroxyimino-1,2-diphenylethanol
    • Z-Benzoin oxime
    • NS00042870
    • (E)-Benzoin oxime
    • Benzoin oxime, (Z)-
    • Ethanone, 2-hydroxy-1,2-diphenyl-, oxime, (1Z)-
    • .alpha.-Benzoin oxime
    • 1143-89-1
    • PTC1433KJ8
    • 2-Hydroxy-1,2-diphenyl-ethanone oxime
    • B0081
    • VS-00831
    • Cupron
    • alpha-Benzoin oxime
    • Benzoin, .alpha.-oxime
    • Z-Benzoinoxim
    • SCHEMBL257213
    • MDL: MFCD00152266
    • Inchi: 1S/C14H13NO2/c16-14(12-9-5-2-6-10-12)13(15-17)11-7-3-1-4-8-11/h1-10,14,16-17H/b15-13-
    • InChI Key: WAKHLWOJMHVUJC-SQFISAMPSA-N
    • SMILES: OC(/C(/C1C=CC=CC=1)=N\O)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 227.09469
  • Monoisotopic Mass: 227.094629
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 52.8

Experimental Properties

  • Density: 1.13
  • Boiling Point: 417.8°Cat760mmHg
  • Flash Point: 270.4°C
  • PSA: 52.82
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